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Compound of Interest

Compound Name: Samarium(3+);trichloride

Cat. No.: B078334

An In-depth Technical Guide to Samarium(ill)
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of samarium(lll) chloride, also known as samarium trichloride. This compound is a
key precursor in the synthesis of other samarium compounds and metallic samarium. This
document outlines its key identifiers, physicochemical properties, and a common synthetic
protocol.

Physicochemical Properties and Identifiers

Samarium(lll) chloride is an inorganic compound that exists in both anhydrous and
hexahydrated forms. The anhydrous form is a pale yellow solid, while the hexahydrate appears
as a cream-colored solid. Both forms are hygroscopic and will readily absorb water from the
atmosphere.

The quantitative properties of both the anhydrous and hexahydrated forms of samarium(lil)
chloride are summarized in the table below for easy comparison.
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Property Anhy(-jrous Samarium(ll) Samarium(lll) Chloride
Chloride Hexahydrate

CAS Number 10361-82-7 13465-55-9

Molecular Weight 256.76 g/mol 364.81 g/mol

Molecular Formula SmCls SmCls-6H20

Appearance Pale yellow solid Cream-colored solid

Density 4.46 g/cm?3 2.383 g/cm3

Melting Point 682 °C (decomposes) N/A

Solubility in Water Very soluble Soluble

Experimental Protocol: Synthesis of Anhydrous
Samarium(lll) Chloride

Anhydrous samarium(lll) chloride can be synthesized through the "ammonium chloride" route,
which is a common method for preparing anhydrous lanthanide halides. This process involves
the initial formation of an ammonium salt complex, which is then thermally decomposed to yield
the anhydrous chloride.

Materials:

o Samarium(lll) oxide (Sm203)

o Ammonium chloride (NH4Cl)

e Hydrochloric acid (HCI)

e Tube furnace

e Quartz tube

o Gas flow controller (for inert gas, e.g., argon)

Procedure:
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e Formation of the Ammonium Complex:

o A stoichiometric mixture of samarium(lll) oxide and an excess of ammonium chloride is
prepared.

o The mixture is thoroughly ground together in a mortar to ensure homogeneity.
o The powdered mixture is placed in a quartz boat and inserted into a quartz tube.
o The tube is placed in a tube furnace and heated to approximately 230 °C.

o During this heating phase, the following reaction occurs: Sm203 + 10NH4CI -
2(NHa4)2[SmCIs] + 6NHs + 3H20

e Thermal Decomposition:
o After the initial reaction, the temperature of the furnace is slowly raised to 350-400 °C.

o This increase in temperature causes the ammonium pentachlorosamarate(ll) complex to
decompose.

o Ammonium chloride sublimes and is carried away by a slow stream of inert gas (e.g.,
argon).

o The final product, anhydrous samarium(lll) chloride, remains in the quartz boat. The
reaction is as follows: (NH4)2[SmCls] — SmCls + 2NH4Cl

e Handling and Storage:
o Anhydrous samarium(lIl) chloride is highly hygroscopic.

o Upon completion of the reaction and after cooling to room temperature under an inert
atmosphere, the product should be immediately transferred to a dry glovebox for storage.

Workflow for the Production of Metallic Samarium

Samarium(lll) chloride is a primary precursor for the production of samarium metal, which has
significant applications, particularly in the manufacturing of high-strength magnets. The process
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involves the electrolysis of a molten salt mixture containing anhydrous samarium(lil) chloride.

Caption: Workflow for the production of samarium metal via electrolysis of a molten
samarium(lll) chloride salt mixture.

 To cite this document: BenchChem. [CAS number and molecular weight of
samarium(3+);trichloride.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078334#cas-number-and-molecular-weight-of-
samarium-3-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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